2-(1H-indol-1-yl)-N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)acetamide

• IUPAC Name: 2-indol-1-yl-N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]acetamide
• InChI: InChI=1S/C20H20F3N5O/c21-20(22,23)17-11-18(25-13-24-17)27-9-6-15(7-10-27)26-19(29)12-28-8-5-14-3-1-2-4-16(14)28/h1-5,8,11,13,15H,6-7,9-10,12H2,(H,26,29)
• InChI Key: GNOBTCQHUINFKY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)CN2C=CC3=CC=CC=C32)C4=NC=NC(=C4)C(F)(F)F
• Molecular Formula: C20H20F3N5O
• Molecular Weight: 403.4 g/mol
• CAS No.: 2034347-82-3

Description

2-(1H-indol-1-yl)-N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C20H20F3N5O and its molecular weight is 403.409. The purity is usually 95%.
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Scientific Research Applications

Neuroprotective and Cytostatic Activities

Compounds with structures related to pyridazino and indole acetamides, including various substitutions and functional groups, have shown a range of activities including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects. An example provided in the research by Dr. Valentin Habernickel outlines the synthesis and activity evaluation of a compound, illustrating the broad potential of such molecules in pharmaceutical research, especially in the development of treatments for various conditions (Habernickel, 2002).

Antimicrobial Applications

A series of pyridines, pyrimidinones, oxazinones, and their derivatives, synthesized as antimicrobial agents using citrazinic acid as a starting material, demonstrated good antibacterial and antifungal activities. This research highlights the potential of pyrimidin-4-yl)acetamide derivatives in developing new antimicrobial treatments, pointing towards a possible application area for the compound (Hossan et al., 2012).

Antiallergic Agents

Research into N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides as antiallergic agents has shown significant findings. A specific compound in this series exhibited potent antiallergic activity, highlighting the therapeutic potential of related structures in allergy treatment. This suggests that compounds with similar functionalities, including the one , could be explored for their antiallergic properties (Menciu et al., 1999).

Insecticidal Activity

The development of heterocyclic compounds incorporating a thiadiazole moiety for insecticidal applications against Spodoptera littoralis showcases the potential of such chemical structures in agricultural sciences. The compound , due to its structural complexity, may also hold potential in pest management research, indicating a diverse range of scientific applications (Fadda et al., 2017).